![molecular formula C6H3F4NO2S B2718959 3-(Trifluoromethyl)pyridine-2-sulfonyl fluoride CAS No. 1936113-73-3](/img/structure/B2718959.png)
3-(Trifluoromethyl)pyridine-2-sulfonyl fluoride
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Overview
Description
“3-(Trifluoromethyl)pyridine-2-sulfonyl fluoride” is a chemical compound that is part of the trifluoromethylpyridine (TFMP) family . TFMP and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Scientific Research Applications
Environmental Remediation and Analysis
Destruction of Perfluorinated Compounds
Research highlights the effectiveness of certain chemical reactions in breaking down perfluorinated compounds, like perfluorooctane sulfonate (PFOS), which are structurally related to "3-(Trifluoromethyl)pyridine-2-sulfonyl fluoride". The studies have shown that mechanochemical methods, such as ball milling in the presence of potassium hydroxide, can lead to the nearly complete destruction of PFOS and perfluorooctanoic acid (PFOA), producing less harmful end products like potassium fluoride (KF) and potassium sulfate (K2SO4) (Zhang et al., 2013).
Photochemical and Electrochemical Decomposition
Innovative methods for the decomposition of perfluorinated sulfonic acids (PFOS) using UV irradiation in the presence of ferric ions or through electrochemical processes using boron-doped diamond electrodes have been explored. These approaches offer promising pathways for the degradation of persistent environmental pollutants, leading to the formation of less toxic compounds such as sulfate, fluoride, and carbon dioxide (Jin et al., 2014), (Carter & Farrell, 2008).
Chemical Synthesis and Material Science
Innovations in Fluorinated Materials
The compound has potential applications in the development of novel fluorinated materials. For example, the initiation of cyclic vinylmethylsiloxane polymerization using perfluorooctane sulfonyl fluoride as an initiator has been demonstrated, showcasing its utility in creating materials with unique properties (Murthy et al., 2002).
Advanced Synthesis Techniques
Research into difluoromethyl 2-pyridyl sulfone, a compound related to "this compound", has revealed its utility as an efficient gem-difluoroolefination reagent for aldehydes and ketones. This highlights the compound's significance in facilitating novel synthetic routes for the preparation of complex fluorinated molecules, which are of interest in pharmaceuticals, agrochemicals, and material science (Zhao et al., 2010).
Mechanism of Action
Target of Action
Trifluoromethylpyridine derivatives have been noted for their superior pest control properties when compared to traditional phenyl-containing insecticides . This suggests that the compound may interact with biological targets related to pest physiology.
Mode of Action
It is known that trifluoromethylpyridines can participate in suzuki–miyaura cross-coupling reactions . In these reactions, the trifluoromethylpyridine acts as an organoboron reagent, participating in carbon–carbon bond-forming reactions . This could potentially alter the structure of target molecules, leading to changes in their function.
Biochemical Pathways
The compound’s potential use in suzuki–miyaura cross-coupling reactions suggests that it may be involved in the synthesis of complex organic molecules . This could potentially affect a wide range of biochemical pathways, depending on the specific molecules synthesized.
Pharmacokinetics
The presence of the trifluoromethyl group could potentially influence the compound’s metabolic stability and excretion .
Result of Action
The compound’s potential use in suzuki–miyaura cross-coupling reactions suggests that it may be involved in the synthesis of complex organic molecules . This could potentially lead to changes in cellular function, depending on the specific molecules synthesized.
Action Environment
The compound’s use in organic synthesis suggests that factors such as temperature, ph, and the presence of other reactants could potentially influence its action .
properties
IUPAC Name |
3-(trifluoromethyl)pyridine-2-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F4NO2S/c7-6(8,9)4-2-1-3-11-5(4)14(10,12)13/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGDVZHHXIGMWDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)S(=O)(=O)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F4NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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